
H-D-Glu-OBzl CAS number and molecular
weight.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-D-Glu-OBzl

Cat. No.: B555602 Get Quote

Technical Guide: H-D-Glu-OBzl
An In-depth Overview for Researchers and Drug Development Professionals

This technical guide provides comprehensive information on H-D-Glu-OBzl, a derivative of D-

glutamic acid. The document outlines its fundamental chemical properties, and will be

expanded to include detailed experimental protocols and its role in biological signaling

pathways, offering valuable insights for researchers, scientists, and professionals in drug

development.

Core Compound Data
H-D-Glu-OBzl, also known as 1-Benzyl D-glutamate, is a derivative of the non-proteinogenic

amino acid D-glutamic acid where the alpha-carboxyl group is protected by a benzyl group.[1]

This modification is crucial in peptide synthesis and other biochemical applications.

Table 1: Physicochemical Properties of H-D-Glu-OBzl
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Property Value Source

CAS Number 79338-14-0 [1][2]

Molecular Formula C12H15NO4 [1]

Molecular Weight 237.25 g/mol [1]

IUPAC Name
(4R)-4-amino-5-oxo-5-

phenylmethoxypentanoic acid
[1]

Synonyms

1-Benzyl D-Glutamate, (R)-4-

Amino-5-(benzyloxy)-5-

oxopentanoic acid

[1]

Note: It is important to distinguish H-D-Glu-OBzl from its gamma-substituted isomer, H-D-

Glu(OBzl)-OH (CAS No. 2578-33-8), which has a different chemical structure and properties.[3]

[4][5][6]

Experimental Protocols
Further investigation is required to provide detailed experimental protocols involving H-D-Glu-
OBzl. This section will be updated with methodologies for key experiments where this

compound is utilized, such as in peptide synthesis, as a precursor in the manufacturing of

complex molecules, or in specific biological assays.

Signaling Pathways
The role of H-D-Glu-OBzl in specific signaling pathways is a subject for further research. D-

amino acids are increasingly recognized for their biological significance, and future updates to

this guide will include diagrams and explanations of any signaling cascades where H-D-Glu-
OBzl or its metabolites are known to be involved.

Logical Relationship Diagram: Compound Identification

This diagram illustrates the process of identifying the correct information for the target

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. H-D-Glu-OBzl | C12H15NO4 | CID 7019728 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. shop.bachem.com [shop.bachem.com]

3. H-D-GLU(OBZL)-OH | 2578-33-8 [chemicalbook.com]

4. medchemexpress.com [medchemexpress.com]

5. peptide.com [peptide.com]

6. sigmaaldrich.com [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b555602?utm_src=pdf-body-img
https://www.benchchem.com/product/b555602?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/H-D-Glu-OBzl
https://shop.bachem.com/product/4004418/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1717123.htm
https://www.medchemexpress.com/h-d-glu-obzl-oh.html
https://www.peptide.com/product/h-d-gluobzl-oh-2578-33-8/
https://www.sigmaaldrich.com/SG/en/substance/bbehdgluobzloh237262578338
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [H-D-Glu-OBzl CAS number and molecular weight.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555602#h-d-glu-obzl-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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